Cas no 2227850-77-1 (rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227850-77-1
• MF: C₁₂H₁₄O₂S
• MW: 222.303362369537
• CID: 5879665
• PubChem ID: 165763799
• Update Time: 2025-10-28

rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid
• 2227850-77-1
• EN300-1768702

• Inchi： 1S/C12H14O2S/c13-12(14)9-5-8(9)10-6-15-11-4-2-1-3-7(10)11/h6,8-9H,1-5H2,(H,13,14)/t8-,9-/m1/s1
• InChI Key： IWFZOWSWJBKDPU-RKDXNWHRSA-N
• SMILES： S1C=C(C2=C1CCCC2)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 222.07145086g/mol
• Monoisotopic Mass: 222.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.5Ų

Additional information on rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid

Comprehensive Guide to rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227850-77-1)

rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2227850-77-1) is a specialized chiral compound that has garnered significant attention in pharmaceutical and organic chemistry research. This cyclopropane derivative, featuring a tetrahydrobenzothiophene moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity chiral building blocks, cyclopropane carboxylic acid derivatives, and benzothiophene-based compounds—making this molecule highly relevant in current synthetic chemistry trends.

The structural uniqueness of rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid lies in its fused bicyclic system, which combines the conformational rigidity of cyclopropane with the electronic properties of benzothiophene. Such hybrids are increasingly explored in drug discovery for their ability to modulate pharmacokinetic properties. Recent literature highlights the demand for stereoselective synthesis methods and chiral resolution techniques for similar scaffolds, aligning with the growing focus on precision medicine.

Applications of this compound span multiple domains. In medicinal chemistry, it functions as a precursor for small-molecule inhibitors targeting enzymes like kinases or proteases. Its chiral cyclopropane core is particularly valuable in designing conformationally restricted analogs of peptide therapeutics—a hot topic in addressing drug resistance. Additionally, material scientists investigate such benzothiophene-cyclopropane conjugates for organic semiconductors due to their tunable HOMO-LUMO gaps.

From a synthetic perspective, CAS 2227850-77-1 exemplifies modern challenges in asymmetric cyclopropanation and stereocontrol strategies. Recent advances in flow chemistry and enzymatic catalysis have revitalized interest in scalable production of similar chiral intermediates. FAQs from synthetic chemists often revolve around optimizing diastereomeric ratios or green chemistry approaches for such transformations—topics well-addressed by studying this compound's synthesis.

The commercial landscape for rac-(1R,2R)-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropane-1-carboxylic acid reflects broader trends in fine chemicals. With pharmaceutical companies prioritizing novel heterocyclic scaffolds, suppliers now offer custom synthesis and GMP-grade batches of this material. Analytical data—including HPLC purity, optical rotation, and spectroscopic profiles—are frequently requested by buyers, underscoring the importance of rigorous quality control.

Environmental and regulatory considerations shape contemporary research involving this compound. While not classified as hazardous, its synthesis often employs atom-economical protocols to minimize waste—a key focus in sustainable chemistry. Computational studies (e.g., DFT calculations) of its molecular electrostatic potential are increasingly common, bridging experimental and theoretical approaches.

Future directions for CAS 2227850-77-1 may involve its incorporation into PROTACs (Proteolysis Targeting Chimeras) or covalent inhibitors—two rapidly growing areas in drug development. The compound's versatility also positions it as a candidate for metal-organic frameworks (MOFs) in catalysis research. As synthetic methodologies evolve, this molecule will likely remain a benchmark for studying stereochemical complexity in medicinal chemistry.